Cas no 1804258-82-9 (2-Hydroxy-5-iodophenylhydrazine)

• Product Name: 2-Hydroxy-5-iodophenylhydrazine
• CAS No: 1804258-82-9
• MF: C₆H₇IN₂O
• MW: 250.037053346634
• CID: 4934398
• Update Time: 2025-05-19

2-Hydroxy-5-iodophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-iodophenylhydrazine

• Inchi： 1S/C6H7IN2O/c7-4-1-2-6(10)5(3-4)9-8/h1-3,9-10H,8H2
• InChI Key： RGRLTXPOIGZAPS-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)NN)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 2
• Topological Polar Surface Area: 58.3

Additional information on 2-Hydroxy-5-iodophenylhydrazine

Introduction to 2-Hydroxy-5-Iodophenylhydrazine (CAS No. 1804258-82-9)

2-Hydroxy-5-iodophenylhydrazine, also known as CAS 1804258-82-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of phenylhydrazine derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development. The structure of 2-hydroxy-5-iodophenylhydrazine consists of a benzene ring substituted with a hydroxyl group at position 2 and an iodine atom at position 5, along with a hydrazine group attached to the benzene ring.

The synthesis of phenylhydrazine derivatives has been a topic of great interest due to their ability to form hydrazone derivatives with carbonyl compounds, which are widely used in various chemical reactions and analytical techniques. Recent studies have highlighted the potential of phenylhydrazine derivatives as antioxidants, anti-inflammatory agents, and even in cancer therapy. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that certain derivatives exhibit potent antioxidant activity, which could be harnessed for developing new therapeutic agents against oxidative stress-related diseases.

The presence of the hydroxyl group and iodine atom in 2-hydroxy-5-iodophenylhydrazine imparts unique electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications. The iodine atom, being a good leaving group, facilitates various substitution reactions, while the hydroxyl group can participate in hydrogen bonding, enhancing the compound's solubility and bioavailability. These properties make CAS 1804258-82-9 an attractive candidate for exploring its role in drug design and development.

In terms of biological activity, recent investigations have focused on the potential of phenylhydrazine derivatives as inhibitors of key enzymes involved in cellular signaling pathways. For example, studies have shown that certain derivatives can modulate the activity of protein kinase C (PKC), a family of enzymes implicated in various pathological conditions such as cancer, inflammation, and neurodegenerative diseases. The ability of CAS 1804258-82-9 to interact with such enzymes suggests its potential as a lead compound for developing novel therapeutic agents.

The synthesis of phenylhydrazine derivatives, including CAS 1804258-82-9, typically involves the reaction of phenyl hydrazine with appropriate electrophiles or through substitution reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and improving yields. These methods are particularly valuable for scaling up production if the compound is found to have significant therapeutic potential.

In conclusion, CAS 1804258-82-9, or phenylhydrazine derivative, represents a promising compound with diverse applications in chemistry and pharmacology. Its unique structure and properties make it a valuable tool for exploring new therapeutic strategies and chemical transformations. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing drug discovery and development.